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Compound of Interest

Compound Name: Drospirenone-13C3

Cat. No.: B12368112

Essential Safety and Handling Guide for
Drospirenone-13C3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling Drospirenone-13C3. The following procedural
steps are designed to ensure the safe handling of this compound and to provide clear,
actionable information for researchers, scientists, and drug development professionals.

Hazard Identification and Toxicological Data

Drospirenone, the parent compound of Drospirenone-13C3, is classified with significant health
hazards. It is suspected of causing cancer and may damage fertility or the unborn child. It may

also cause harm to breast-fed children.[1][2] The compound is harmful if swallowed, in contact

with skin, or if inhaled.[1] It is also toxic to aquatic life with long-lasting effects.[1]
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Toxicity Data Value Species

Acute Toxicity - Oral (H302) Harmful if swallowed

Acute Toxicity - Dermal (H312) Harmful in contact with skin

Acute Toxicity - Inhalation
(H332)

Harmful if inhaled

Carcinogenicity (H351) Suspected of causing cancer

i . May damage fertility or the
Reproductive Toxicity (H360) )
unborn child

Subcutaneous TDLO 1,200 pg/kg Rat

This table summarizes the key toxicological data for Drospirenone. The toxicological properties
of Drospirenone-13C3 are presumed to be similar to the unlabeled compound.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedures is critical to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All handling of Drospirenone-13C3 powder should be conducted in a certified
chemical fume hood or a similar containment device to minimize inhalation exposure.[3]

o Personal Protective Equipment (PPE): The following PPE must be worn at all times when
handling the compound:

o Gloves: Two pairs of nitrile or neoprene chemotherapy-grade gloves that meet the ASTM
D6978 standard are required.

o Gown: A disposable, polyethylene-coated polypropylene gown or a similar fluid-resistant
lab coat must be worn to prevent skin contact. Standard cloth lab coats are not sufficient.
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o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.
For procedures with a risk of splashing, chemical splash goggles and a face shield are
mandatory.

o Respiratory Protection: For operations that may generate dust or aerosols outside of a
fume hood, a NIOSH-approved respirator is necessary.

Weighing and Reconstitution

o Preparation: Before handling, ensure the chemical fume hood is clean and all necessary
equipment (analytical balance, spatulas, weigh paper, solvent, vials) is inside the hood.

e Weighing: Carefully weigh the required amount of Drospirenone-13C3 on an analytical
balance within the fume hood. Use anti-static weigh paper to prevent powder dispersal.

o Reconstitution: Add the desired solvent to the vial containing the weighed compound. Cap
the vial securely and mix by vortexing or sonicating until the compound is fully dissolved.

Experimental Use

o All procedures involving the handling of Drospirenone-13C3 solutions should be performed
within the fume hood.

o Use disposable plasticware whenever possible to avoid cross-contamination and simplify
disposal.

o Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

Emergency Procedures and First Aid

In the event of accidental exposure, follow these immediate first aid measures:
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide respiratory support

and seek immediate medical attention.

Immediately remove contaminated clothing.
_ Flush the affected skin with copious amounts of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush the eyes with a gentle stream
of lukewarm water for at least 15 minutes,

Eye Contact ] ] ) )
holding the eyelids open. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth with water
Ingestion .
and have them drink 2-4 cupfuls of water or

milk. Seek immediate medical attention.

Disposal Plan

All waste contaminated with Drospirenone-13C3 must be handled as hazardous waste.

¢ Solid Waste: Contaminated PPE (gloves, gowns), weigh paper, and other solid materials
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

¢ Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not pour any Drospirenone-13C3 waste
down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations.

Workflow for Safe Handling of Drospirenone-13C3
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Caption: Workflow for the safe handling of Drospirenone-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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